Cas no 220946-55-4 (Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)-)

• Product Name: Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)-
• CAS No: 220946-55-4
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5929607
• Update Time: 2025-06-12

Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)-

• Inchi： 1S/C9H11NO4/c10-6(4-9(13)14)5-1-2-7(11)8(12)3-5/h1-3,6,11-12H,4,10H2,(H,13,14)/t6-/m1/s1
• InChI Key： GXKOWQKLXRMVLF-ZCFIWIBFSA-N
• SMILES： C1([C@H](N)CC(O)=O)=CC=C(O)C(O)=C1

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 448.6±45.0 °C(Predicted)
• pka: 3.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)-

Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- (CAS No. 220946-55-4): A Comprehensive Overview

Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)-, identified by its CAS number 220946-55-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both amino and hydroxyl functional groups, along with its specific stereochemistry as denoted by the (βR) configuration, makes it a versatile candidate for further investigation.

The structural framework of Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- consists of a benzene ring substituted with hydroxyl groups at the 3 and 4 positions, linked to a propanoic acid moiety with an amino group at the β-position. This configuration imparts unique chemical properties that are conducive to various biological interactions. The stereochemical specification (βR) indicates the spatial arrangement of atoms around the chiral center, which is crucial for determining its biological activity and efficacy.

In recent years, there has been a growing interest in natural product-inspired compounds due to their rich structural diversity and biological activity. Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- shares structural similarities with several known bioactive molecules found in plants and microorganisms. These natural products have served as inspiration for the development of novel therapeutic agents. The hydroxyl and amino groups in this compound suggest potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further pharmacological exploration.

One of the most compelling aspects of Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- is its potential role in modulating cellular pathways associated with inflammation and oxidative stress. Current research indicates that compounds with similar structural motifs can interfere with key signaling pathways involved in these processes. For instance, studies have shown that certain phenolic derivatives exhibit anti-inflammatory properties by inhibiting the activation of nuclear factor kappa B (NF-κB). The presence of multiple hydroxyl groups in Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- may contribute to its ability to modulate such pathways.

The stereochemistry of this compound is another critical factor that influences its biological activity. The (βR) configuration suggests a specific interaction pattern with biological targets. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation. This specificity can lead to enhanced efficacy or reduced side effects compared to their racemic counterparts. The precise stereochemical control over Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- makes it an attractive candidate for further development as a chiral drug candidate.

In the realm of drug discovery, computational methods play a pivotal role in predicting the biological activity of novel compounds. Advanced computational techniques such as molecular docking and virtual screening have been employed to identify potential binding interactions between Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- and various biological targets. These studies have provided valuable insights into its potential mechanisms of action. For example, molecular docking simulations have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer.

The synthesis of Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- presents both challenges and opportunities for chemists. The presence of multiple functional groups requires careful planning to achieve high yields and purity. However, recent advancements in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency. Techniques such as asymmetric synthesis have been particularly useful in achieving the desired stereochemical configuration. These advancements have opened new avenues for the development of novel pharmaceuticals based on similar structural motifs.

Evaluation of the pharmacokinetic properties of Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- is essential for assessing its potential as a therapeutic agent. Studies have begun to explore its solubility, stability, and metabolic fate in vitro and in vivo. These evaluations are crucial for determining whether the compound can be effectively delivered to target tissues and whether it will be metabolically stable enough to exert its intended effects. Preliminary data suggest that this compound exhibits promising pharmacokinetic profiles suitable for further development.

The potential applications of Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)- extend beyond traditional therapeutic areas. Research has also explored its potential use in agrochemicals and industrial applications due to its unique chemical properties. For instance, derivatives of this compound may serve as intermediates in the synthesis of novel pesticides or herbicides. The versatility of this molecule underscores its importance as a building block for various chemical applications.

In conclusion, Benzenepropanoic acid, β-amino-3,4-dihydroxy-, (βR)-, identified by CAS number220946-55-4, is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational techniques, make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acid,Benzenepropanoic acidsuch as